Cas no 335217-16-8 (2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide)

• Product Name: 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• CAS No: 335217-16-8
• MF: C₁₇H₁₇N₃OS₂
• MW: 343.466380834579
• CID: 5906114
• PubChem ID: 711233
• Update Time: 2025-07-21

2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide
• Acetamide, 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-methylphenyl)-
• 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• 335217-16-8
• 2-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)-N-(2-METHYLPHENYL)ACETAMIDE
• 2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl-N-(2-methylphenyl)acetamide
• F1174-3059
• Z20230334
• SR-01000908368
• AKOS000589805
• SR-01000908368-1

• Inchi： 1S/C17H17N3OS2/c1-10-6-4-5-7-13(10)20-14(21)8-22-16-15-11(2)12(3)23-17(15)19-9-18-16/h4-7,9H,8H2,1-3H3,(H,20,21)
• InChI Key： GYRYHURELXURJF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1N=CN=C2SC(C)=C(C)C2=1

Computed Properties

• Exact Mass: 343.08130452g/mol
• Monoisotopic Mass: 343.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 567.3±50.0 °C(Predicted)
• pka: 12.88±0.70(Predicted)

Additional information on 2-({5,6-dimethylthieno2,3-dpyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide (CAS No. 335217-16-8)

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide, with the CAS number 335217-16-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique thienopyrimidine core, which is known for its versatile applications in drug discovery and development. The compound's structure combines a sulfanyl linker and an acetamide moiety, making it a promising candidate for targeting specific biological pathways.

Researchers are increasingly interested in thienopyrimidine derivatives due to their potential therapeutic properties. The 5,6-dimethyl substitution on the thieno[2,3-d]pyrimidine ring enhances the compound's stability and bioavailability, which are critical factors in drug design. Additionally, the N-(2-methylphenyl)acetamide group contributes to its selective binding affinity, a feature highly sought after in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for small-molecule inhibitors has surged, particularly in oncology and inflammatory disease research. 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide aligns with this trend, as its molecular framework is conducive to modulating key enzymatic activities. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its efficacy against various disease targets.

The synthesis of CAS 335217-16-8 involves multi-step organic reactions, including sulfanylation and amide coupling, which are well-documented in peer-reviewed literature. Its physicochemical properties, such as solubility and logP, have been characterized to ensure compatibility with biological assays. These properties are crucial for researchers who rely on structure-activity relationship (SAR) studies to optimize drug candidates.

From an industrial perspective, 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide is often discussed in the context of intellectual property and patent landscapes. Several pharmaceutical companies have explored its derivatives for proprietary drug formulations, highlighting its commercial potential. The compound's mechanistic insights are also a focal point in academic publications, where its interactions with cellular targets are meticulously analyzed.

Environmental and safety considerations are paramount when handling CAS 335217-16-8. While it is not classified as a hazardous material, standard laboratory precautions are recommended during its use. The compound's stability under various conditions has been tested to ensure its suitability for long-term storage and transportation, which is essential for global supply chains in the pharmaceutical industry.

In summary, 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)-N-(2-methylphenyl)acetamide represents a compelling area of study for chemists and biologists alike. Its structural complexity and functional diversity make it a valuable tool for advancing precision medicine and targeted therapy initiatives. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics.